![molecular formula C9H7FN2O B1270891 3-(4-Fluorophenyl)isoxazol-5-amine CAS No. 81465-82-9](/img/structure/B1270891.png)
3-(4-Fluorophenyl)isoxazol-5-amine
Overview
Description
3-(4-Fluorophenyl)isoxazol-5-amine is a compound that belongs to the class of organic compounds known as isoxazoles, which are characterized by a five-membered ring containing one oxygen atom, one nitrogen atom, and three carbon atoms. The presence of a fluorophenyl group suggests that this compound may exhibit unique physical and chemical properties, potentially making it useful in various applications, including medicinal chemistry and materials science.
Synthesis Analysis
The synthesis of fluorine-substituted isoxazole derivatives can be achieved through various methods. For instance, the synthesis of 5-(4-fluorophenyl)-1H-pyrazol-3-amine, a related compound, was accomplished using a Michael addition reaction between guanidine hydrochloride and α,β-unsaturated ketones, yielding a pair of isomers with improved solubility in water or PBS buffer systems . Similarly, 5-(fluoroalkyl)isoxazole building blocks were synthesized starting from functionalized halogenoximes through a one-pot metal-free [3+2] cycloaddition, followed by late-stage deoxofluorination or nucleophilic substitution to introduce the fluoroalkyl groups . These methods highlight the versatility of synthetic approaches for incorporating fluorine atoms into isoxazole rings.
Molecular Structure Analysis
The molecular structure of isoxazole derivatives can be elucidated using various spectroscopic techniques and single-crystal X-ray diffraction. For example, the crystal structure of a pyrazole ring derivative was determined using single-crystal X-ray diffraction, and the optimized molecular structure was calculated based on density functional theory (DFT) . The study of non-covalent interactions, such as hydrogen bonds and π-π interactions, is crucial for understanding the stability and reactivity of these compounds .
Chemical Reactions Analysis
Isoxazole derivatives can participate in a range of chemical reactions. The synthesis of novel Schiff bases using 2-amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-disubstituted pyrazole-4-carboxaldehydes demonstrates the reactivity of isoxazole derivatives in condensation reactions to form Schiff bases with potential antimicrobial activity . Additionally, the reductive heterocyclization of 3-(2-nitrophenyl)isoxazoles to form quinoline-4-amines showcases the ability of isoxazole rings to undergo transformation into other heterocyclic systems10.
Physical and Chemical Properties Analysis
The physical and chemical properties of isoxazole derivatives are influenced by the presence of fluorine atoms and other substituents. The introduction of fluorine can significantly alter the compound's lipophilicity, electronic distribution, and hydrogen bonding capacity. For instance, the anti-inflammatory activity of fluorine-substituted 1,4,5,6-tetrahydrobenzo[h]quinazolin-2-amine derivatives was attributed to the presence of o- and p-fluoro substituents, which displayed potential inhibitory effects on LPS-induced NO secretion . The solubility of these compounds in aqueous media is also an important property, as demonstrated by the improved solubility of isomers in water or PBS buffer systems . Additionally, the antimicrobial activity of isoxazole derivatives can be assessed against various bacterial and fungal organisms, indicating their potential application in the development of new therapeutic agents .
Scientific Research Applications
Antibacterial and Antifungal Activity
A study by (Banpurkar, Wazalwar, & Perdih, 2018) explored the synthesis of 3-methyl-4H-isoxazol-5-one derivatives, including 4-(4-fluorophenylazo)-3-methyl-4H-isoxazol-5-one. This compound demonstrated antibacterial and antifungal properties, particularly against Staphylococcus aureus and Candida albicans.
Antitumor Activity
Research by (Potkin et al., 2014) involved the synthesis of isoxazolylcarbamides, including variants derived from 4-fluorophenol, which showed significant antitumor activities. Similarly, (Sekhar et al., 2019) synthesized 1,3,4-thiadiazole derivatives, including N-benzyl-5-(4-fluorophenyl)-1,3,4-thiadiazole-2-amines, showing promising inhibitory activities against breast cancer cell lines.
Synthesis of Novel Compounds
(Hamama, Ibrahim, & Zoorob, 2017) investigated the synthesis of new isoxazole derivatives, including compounds incorporating 4-fluorophenyl structures, which exhibited higher antitumor activity than standard cytotoxic agents in some cases.
Synthesis of Heterocyclic Compounds
(Petkevich et al., 2018) synthesized fluorine-containing derivatives of isoxazoles, focusing on the effects of fluorination on the chemical properties of these compounds.
Dual Antagonist Synthesis
A study by (LiangJimmy, Deng, & Mani, 2011) described the synthesis of a potent 5HT7/5HT2 dual antagonist using a 3-(4-fluorophenyl)-2-isopropyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine scaffold, highlighting the potential for pharmaceutical applications.
In Vitro Antibacterial Activity
(Uwabagira, Sarojini, & Poojary, 2018) synthesized N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, testing its in vitro antibacterial activity against specific bacterial strains.
Anticancer and Antitubercular Agents
(Yakantham, Sreenivasulu, & Raju, 2019) developed thiazol-4-amine derivatives with isoxazol-5-yl substituents, including 4-fluorophenyl variants, to assess their anticancer and antitubercular properties.
Antimicrobial Activity
(Kumar et al., 2019) created a series of isoxazole derivatives, incorporating 5-fluorophenyl elements, to evaluate their antimicrobial activities against various bacterial and fungal organisms.
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-(4-Fluorophenyl)isoxazol-5-amine are currently unknown. This compound is a unique chemical provided to early discovery researchers
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
properties
IUPAC Name |
3-(4-fluorophenyl)-1,2-oxazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUIDVOMRKXGYHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC(=C2)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90366162 | |
Record name | 3-(4-fluorophenyl)isoxazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90366162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81465-82-9 | |
Record name | 3-(4-fluorophenyl)isoxazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90366162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(4-fluorophenyl)-1,2-oxazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.